Cas no 2229594-50-5 (ethyl 4-(3-oxobutyl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(3-oxobutyl)piperidine-1-carboxylate
• CAS No: 2229594-50-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6599658
• PubChem ID: 165647852
• Update Time: 2025-11-03

ethyl 4-(3-oxobutyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-oxobutyl)piperidine-1-carboxylate
• 2229594-50-5
• EN300-1733652

• Inchi： 1S/C12H21NO3/c1-3-16-12(15)13-8-6-11(7-9-13)5-4-10(2)14/h11H,3-9H2,1-2H3
• InChI Key： WLBFVNYTHHPNKK-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CCC(C)=O)CC1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Additional information on ethyl 4-(3-oxobutyl)piperidine-1-carboxylate

Ethyl 4-(3-Oxobutyl)Piperidine-1-Carboxylate: A Comprehensive Overview

Ethyl 4-(3-Oxobutyl)Piperidine-1-Carboxylate, with the CAS number 2229594-50-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and applications in drug design. The structure of ethyl 4-(3-oxobutyl)piperidine-1-carboxylate is characterized by a piperidine ring substituted with an ethyl carboxylate group at the 1-position and a 3-oxobutyl group at the 4-position. These substituents play a crucial role in determining the compound's physical, chemical, and biological properties.

Recent studies have highlighted the potential of ethyl 4-(3-oxobutyl)piperidine-1-carboxylate as a lead compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, its ability to scavenge reactive oxygen species (ROS) suggests potential applications in the treatment of oxidative stress-related disorders.

The synthesis of ethyl 4-(3-oxobutyl)piperidine-1-carboxylate involves a multi-step process that typically begins with the preparation of piperidine derivatives. One common approach is the use of ring-opening reactions followed by selective substitution to introduce the desired substituents. The introduction of the 3-oxobutyl group is often achieved through alkylation or acylation reactions, while the ethyl carboxylate group can be introduced via esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of pharmacokinetics, ethyl 4-(3-oxobutyl)piperidine-1-carboxylate has shown promising bioavailability profiles in preclinical studies. Studies conducted in rodent models indicate that the compound is well-absorbed following oral administration and exhibits moderate plasma protein binding. Its elimination half-life is relatively short, suggesting that it may require frequent dosing for sustained therapeutic effects. However, further studies are needed to confirm these findings in human subjects.

The biological activity of ethyl 4-(3-Oxobutyl)Piperidine-1-Carboxylate has been extensively studied across various experimental models. In addition to its anti-inflammatory properties, this compound has demonstrated neuroprotective effects in vitro and in vivo. For example, research published in Neuroscience Letters revealed that it protects against oxidative stress-induced neuronal damage by upregulating antioxidant enzymes such as glutathione peroxidase (GPx) and superoxide dismutase (SOD). These findings underscore its potential as a candidate for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Another area of interest lies in the compound's role as a modulator of cellular signaling pathways. Ethical 4-(3-Oxobutyl)Piperidine-1-Carboxy Late has been shown to interact with key proteins involved in signal transduction, including kinases and transcription factors. For instance, it inhibits the activity of nuclear factor-kappa B (NF-kB), a central regulator of immune responses and inflammation. This property makes it a valuable tool for studying inflammatory diseases and developing targeted therapies.

Despite its promising properties, there are several challenges associated with ethyl 4-(3-Oxobut yl)Piperidine -1-Carboxy Late's development as a therapeutic agent. One major concern is its stability under physiological conditions. Preliminary data suggest that the compound may undergo rapid metabolism or degradation, which could limit its efficacy in vivo. To address this issue, researchers are exploring strategies such as structural modifications or formulation changes to enhance its stability and bioavailability.

In conclusion, eth yl 4-(3-Oxobu t yl)Pip eridin e -1-Car boxy late represents an intriguing compound with significant potential in drug discovery and development. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound is poised to play an increasingly important role in advancing modern medicine.